1-(2,4-Dichlorophenyl)-2-(4-methylphenyl)ethanone

• Molecular Formula: C15H12Cl2O
• Molecular Weight: 279.2 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-2-(4-methylphenyl)ethanone
• InChI: InChI=1S/C15H12Cl2O/c1-10-2-4-11(5-3-10)8-15(18)13-7-6-12(16)9-14(13)17/h2-7,9H,8H2,1H3
• InChI Key: LXPPZGDPKTYJPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

1-(2,4-Dichlorophenyl)-2-(4-methylphenyl)ethanone is a useful research compound. Its molecular formula is C15H12Cl2O and its molecular weight is 279.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an oven-dried three-neck round bottom flask fitted with a condenser and addition funnel charged flushed with nitrogen was added magnesium (2.82 g; 116 mmol) and anhydrous ether (100 mL). A solution of 4-methylbenzyl bromide (12.91 g; 69.7 mmol) in ether (50 mL) was added dropwise via the addition funnel at room temperature. After the addition, the reaction mixture was heated at 40° C. for 2 hours. The reaction mixture was allowed to cool to room temperature and was cannulated to another dried flask charged with a solution of 2,4-dichlorobenzonitrile (10.0 g; 58.0 mmol) in ether (150 mL) under a nitrogen atmosphere. The resulting reaction mixture was stirred at 40° C. for 6 hours. The reaction was cooled to room temperature and quenched slowly with 2N aq. HCl. Partitioned between ethyl acetate and 2N aq. HCl. The organic portion was washed with 2N aq. HCl, water, brine, dried (Na2SO4), filtered, and concentrated in vacuo. The crude product was filtered through a silica gel plug (eluted with 20% ethyl acetate/hexane), and recrystallized from hexane to afford product: m/e=279 (M+1).